Cas no 1824575-35-0 (1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine)
1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine
- EN300-4407099
- 1824575-35-0
- {1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine
-
- Inchi: 1S/C10H11ClF3N/c1-6(15-2)7-3-4-8(9(11)5-7)10(12,13)14/h3-6,15H,1-2H3
- InChI Key: WOUZDRQLPXIACB-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)(F)F)C=CC(=C1)C(C)NC
Computed Properties
- Exact Mass: 237.0532115g/mol
- Monoisotopic Mass: 237.0532115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12Ų
1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4407099-0.05g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 0.05g |
$197.0 | 2025-03-15 | |
| Enamine | EN300-4407099-0.1g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 0.1g |
$293.0 | 2025-03-15 | |
| Enamine | EN300-4407099-0.25g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 0.25g |
$418.0 | 2025-03-15 | |
| Enamine | EN300-4407099-0.5g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 0.5g |
$656.0 | 2025-03-15 | |
| Enamine | EN300-4407099-1.0g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 1.0g |
$842.0 | 2025-03-15 | |
| Enamine | EN300-4407099-2.5g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-15 | |
| Enamine | EN300-4407099-5.0g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-15 | |
| Enamine | EN300-4407099-10.0g |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95.0% | 10.0g |
$3622.0 | 2025-03-15 | |
| 1PlusChem | 1P028LI6-50mg |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95% | 50mg |
$297.00 | 2024-06-18 | |
| 1PlusChem | 1P028LI6-100mg |
{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}(methyl)amine |
1824575-35-0 | 95% | 100mg |
$412.00 | 2024-06-18 |
1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine
Introduction to 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine (CAS No. 1824575-35-0)
1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1824575-35-0, has garnered attention due to its potential applications in drug development and molecular research. The presence of both chloro and trifluoromethyl substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The molecular structure of 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine consists of a benzene ring substituted with a chloro group at the 3-position and a trifluoromethyl group at the 4-position, coupled with an N-methyl ethylamine side chain. This arrangement imparts specific electronic and steric properties, making it a versatile building block for more complex molecules. The compound's high purity and stability under various conditions further enhance its utility in both laboratory and industrial settings.
In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage the unique properties of halogenated aromatic compounds. The 3-Chloro-4-(trifluoromethyl)phenyl moiety, in particular, has been extensively studied for its role in enhancing metabolic stability and bioavailability of drug candidates. Research has shown that such substituents can significantly improve the pharmacokinetic profiles of small molecule drugs, making them more effective and less prone to rapid degradation.
The N-methyl ethylamine side chain in 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine also contributes to its chemical versatility. This group can serve as a point of attachment for various functional groups, enabling the synthesis of a wide range of derivatives. These derivatives can then be explored for their biological activity, particularly in the context of central nervous system (CNS) drugs, where N-methylated amine structures are common.
Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Simulations have shown that the 3-Chloro-4-(trifluoromethyl)phenyl group can effectively engage with specific amino acid residues in protein targets, potentially leading to the development of new therapeutic agents. These studies highlight the importance of understanding the structural features that contribute to a compound's biological activity.
The synthesis of 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and trifluoromethyl groups onto the aromatic ring. These methods are favored for their efficiency and ability to produce complex molecules in a scalable manner.
The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties of halogenated aromatic compounds make them suitable candidates for use in organic electronics, where they can serve as electron acceptors or charge transport materials. Additionally, their stability under various environmental conditions makes them valuable in the development of crop protection agents.
In conclusion, 1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine (CAS No. 1824575-35-0) is a multifaceted compound with significant potential in multiple industries. Its structural features enable it to serve as a versatile intermediate in drug development, while its stability and reactivity make it valuable in other areas such as materials science. As research continues to uncover new applications for halogenated aromatic compounds, this compound is likely to play an increasingly important role in scientific and industrial advancements.
1824575-35-0 (1-[3-Chloro-4-(trifluoromethyl)phenyl]-N-methylethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)